Cas no 8004-87-3 (Basic Violet 1)

• Product Name: Basic Violet 1
• CAS No: 8004-87-3
• MF: C₂₄H₂₈ClN₃
• MW: 393.952224731445
• MDL: MFCD00012568
• CID: 47975
• PubChem ID: 24851861
• Update Time: 2025-06-19

Basic Violet 1 Chemical and Physical Properties

Names and Identifiers

• Methyl Violet 2B
• Basic Violet 1
• C.I. 42535
• Methyl Violet
• [4-[[4-(dimethylamino)phenyl]-[4-(methylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium,chloride
• METHYL VIOLET, C.I. 42535 FOR MICROSCOPY
• C.I. NO. 42535
• Dahlia B
• IND(pH 0.1-2.0)
• Kristallviolett
• Methyl Violet 2B, certified, pure
• Methyl Violet 2B, pure, certified
• PyrokataniuM blue
• Aniline Violet
• Dahlia Violet B
• Methyl Violet B base
• Solvent Violet 8
• Pentamethylpararosaniline
• C.I. Solvent Violet 8
• Pigment Violet 3
• B4JIJ2C6AT
• LIGHT FAST VIOLET LAKE
• Aniline, 4,4'-((4-(methylimino)-2,5-cyclohexadien-1-ylidene)methylene)bis(N,N-dimethyl-
• 4,4'-((4-(Methylimino)-2,5-cyclohexadien-1-ylidene)methylene)bis(N,N-dimethylaniline)
• fast violet lake
• pv3 methyl violet
• fast bronze violet 2b
• methyl violet ptma type
• Methyl Violet 2B base
• A
• [4-[(4-Dimethylaminophenyl)-(4-methylaminophenyl)methylidene]-1-cyclohexa-2,5-dienylidene]-dimethyl-azanium
• Methyl Violet 2B, dye content ca 75%
• Methyl Violet 2B,pure,indicator grade
• Methyl Violet 2B,pure,high purity biologicalstain
• Methyl Violet 2B,pure,certified
• Methyl violet 2B 1g [8004-87-3]
• Aniline Violet Dahlia Violet B Methyl Violet
• Methyl violet pH indicator solution
• Basic Violet 1

• MDL： MFCD00012568
• Inchi： 1S/C24H27N3.ClH/c1-25-21-12-6-18(7-13-21)24(19-8-14-22(15-9-19)26(2)3)20-10-16-23(17-11-20)27(4)5;/h6-17H,1-5H3;1H
• InChI Key： JFTBTTPUYRGXDG-UHFFFAOYSA-N
• SMILES： C(=C1C=CC(=NC)C=C1)(C1C=CC(N(C)C)=CC=1)C1C=CC(N(C)C)=CC=1.Cl |c:4,t:0|
• BRN： 2759959

Computed Properties

• Exact Mass: 393.19700
• Monoisotopic Mass: 393.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 18.8

Experimental Properties

• Color/Form: Green emitting powder
• Density: 1.0395 (rough estimate)
• Melting Point: 137 °C (dec.) (lit.)
• Boiling Point: 548.19°C (rough estimate)
• Flash Point: 70ºC
• Refractive Index: 1.6010 (estimate)
• Solubility: Solubility Soluble in water, ethanol, chloroform; insoluble in ether, xylene
• Water Partition Coefficient: dissolution
• PSA: 18.84000
• LogP: 5.61930
• Sensitiveness: Sensitive to light
• Color index: 42535
• λmax: 584nm
• PH: 0.1(YELLOW)-1.5(BLUE)
• Solubility: soluble

Basic Violet 1 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：3077
• WGK Germany：3
• Hazard Category Code： 22-40-50
• Safety Instruction： S26; S36; S24/25; S22
• RTECS：GC8425000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R36
• Storage Condition：Sealed and protected from light.

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Basic Violet 1

Basic Violet 1: Chemical Properties, Applications, and Recent Research Developments

Basic Violet 1, also known by its CAS number 8004-87-3, is a synthetic dye belonging to the violet azo dye family. This compound is widely recognized for its vibrant color and versatile applications in various industries. Its chemical structure, characterized by a highly conjugated system of aromatic rings and azo (-N=N-) groups, contributes to its excellent lightfastness and solubility in polar solvents. The molecular formula of Basic Violet 1 is C₁₈H₁₆N₂S·HCl, reflecting its composition of sulfur-containing aromatic compounds and a hydrochloride salt form.

The synthesis of Basic Violet 1 involves a series of carefully controlled chemical reactions, typically starting from aniline derivatives. The process includes diazotization followed by coupling with a suitable aromatic compound containing a sulfonyl group. This method ensures the formation of the characteristic azo chromophore responsible for the vivid violet color. The compound's stability under various conditions makes it a preferred choice in multiple industrial applications.

In recent years, researchers have been exploring the potential of Basic Violet 1 in the field of biomedical applications. Its ability to absorb UV light has led to studies on its use as a photoprotective agent in cosmetics and personal care products. Additionally, the compound's interaction with biological molecules has been investigated for its potential role in drug delivery systems. These studies highlight the growing interest in leveraging the unique properties of Basic Violet 1 for innovative solutions.

The use of Basic Violet 1 extends beyond its traditional role as a dye. It has found applications in textile manufacturing, where it imparts a rich violet hue to fabrics. The dye's compatibility with natural and synthetic fibers makes it a valuable asset for textile chemists and designers seeking to achieve consistent and durable colors. Furthermore, its role in paper dyeing and printing ink formulations underscores its versatility across different sectors.

Recent advancements in nanotechnology have opened new avenues for the application of Basic Violet 1. Researchers have been experimenting with incorporating this dye into nanocarriers to enhance drug solubility and bioavailability. The high surface area and porosity of these nanocarriers, when combined with the dye's UV absorption properties, offer promising prospects for targeted therapeutic interventions. Such innovations demonstrate the compound's potential beyond conventional dye applications.

The environmental impact of using Basic Violet 1 has also been a subject of interest among scientists. Studies have focused on developing more sustainable synthesis methods that minimize waste and reduce energy consumption. Additionally, efforts are underway to assess the biodegradability of this compound under various environmental conditions. These initiatives align with global trends toward greener chemistry practices, ensuring that the use of Basic Violet 1 remains environmentally responsible.

In conclusion, Basic Violet 1 (CAS number 8004-87-3) is a multifaceted compound with significant applications across multiple industries. Its vibrant color, chemical stability, and unique properties continue to drive innovation in fields ranging from textiles to biomedicine. As research progresses, the potential uses for this compound are likely to expand further, reinforcing its importance as a versatile chemical entity.